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Antibacterial Spectrum & Potency Comparison

Antibacterial Spectrum Potency Key Active
Compound Class . .
(Tested Organisms) (MIC/IMBC) Concentrations
Dihydromorin Flavonoid Gram-positive: Streptococcus  MIC: 15.62 >MBC: 31.25
pyogenes [1] [2] Ho/mL[1][2]  pg/mL[1][2]
Gram-negative: No significant  MBC: 31.25
activity reported against E. coli, pg/mL [1] [2]
P. aeruginosa, K. pneumoniae,
or S. paratyphi in the available
studies [1].
Dihydromyricetin  Flavonoid Gram-positive: MIC: 0.3125- >MBC:25-10

(DMY)

Staphylococcus aureus,
Bacillus subtilis [3]

Gram-negative: Escherichia
coli, Salmonella paratyphi,
Pseudomonas aeruginosa [3]

1.25 mg/mL mg/mL [3]
[3]

MBC: 2.5 -
10 mg/mL [3]
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Detailed Experimental Data & Protocols

For researchers seeking to replicate or evaluate these findings, here are the detailed methodologies from the

key studies.

e Source Compound: Dihydromorin was isolated from the heartwoods of the jackfruit tree

(Artocarpus heterophyllus) [1] [2].

e Antibacterial Activity Assay:

o Method: Broth microdilution method, following guidelines from the National Committee for
Clinical Laboratory Standards (NCCLS), now CLSI [1].

o Procedure: The compound was tested against a panel of bacteria, including Streptococcus
pyogenes, Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Klebsiella
pneumoniae. The Minimum Inhibitory Concentration (MIC) is the lowest concentration that
prevents visible growth, and the Minimum Bactericidal Concentration (MBC) is the lowest
concentration that kills 99.9% of the bacteria [1] [2].

e Source Compound: Dihydromyricetin (DMY) was investigated from Ampelopsis grossedentata

leaves [3].

o Antibacterial Activity Assay:

o Initial Screening: Disc-diffusion method to determine the Diameter of the Inhibition Zone (DIZ)
[3].

o Potency Determination: Broth dilution method to determine MIC and MBC values against five
food-borne bacteria [3].

e Mechanism of Action Studies:

o Bacterial Morphology: Analyzed using Scanning Electron Microscopy (SEM) [3].

o Cell Membrane Integrity: Measured the release of cytoplasmic materials (nucleic acids and
proteins) by UV spectrophotometry [3].

o Metabolic Activity: Assessed the consumption of key energy metabolites (glucose and pyruvic
acid) and the activity of the TCA cycle enzyme (succinate dehydrogenase, SDH) [3].

Proposed Mechanism of Antibacterial Action
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The available study on dihydromeorin does not detail its mechanism of action. However, research on the
structurally similar flavonoid Dihydromyricetin (DMY) suggests a multi-target mechanism. The diagram

below illustrates this potential pathway, which may provide insights for future dihydromorin studies.
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Research Summary and Implications

¢ Narrow-Spectrum Profile: Dihydromorin demonstrates a narrow spectrum of activity, showing
potent effects against S. pyogenes but not against other common Gram-positive or Gram-negative
pathogens in the same study [1]. This contrasts with dihydromyricetin (DMY), which exhibits a
broader spectrum [3].

¢ Research Gaps: A significant gap exists in understanding dihydromorin's precise mechanism of
action. Future research should explore its molecular targets and its potential for synergy with existing
antibiotics.
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e Context of Antibiotic Discovery: This research occurs amidst a critical need for new antibacterial
agents. The World Health Organization (WHO) reports an inadequate antibiotic development pipeline
to combat antimicrobial resistance (AMR), fueling interest in natural products like flavonoids as
promising alternatives [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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